Cas no 56531-57-8 (3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid)
56531-57-8 structure
Product Name:3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid
CAS No:56531-57-8
MF:C19H24O2
MW:284.392665863037
MDL:MFCD01674000
CID:371164
PubChem ID:41911
Update Time:2025-04-19
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-(3,4-dimethylphenyl)-
- (5R,7S)-3-(3,4-dimethylphenyl)adamantane-1-carboxylic acid
- 3-(3,4-DIMETHYL-PHENYL)-ADAMANTANE-1-CARBOXYLIC ACID
- 3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid
- AKOS016880101
- MFCD01674000
- LS-08740
- 56531-57-8
- NCGC00329282-01
- SCHEMBL1071345
- EN300-04200
- CCG-350854
- 1-(3,4-Xylyl)-3-adamantanecarboxylic acid
- AKOS001064962
- CS-0219503
- Z56887619
- 3-(3,4-DIMETHYLPHENYL)-1-ADAMANTANECARBOXYLIC ACID
- AB01322660-02
- DTXSID50971978
- BRN 2389409
- 3-(3,4-dimethylphenyl)adamantane-1-carboxylicacid
- 3-ADAMANTANECARBOXYLIC ACID, 1-(3,4-XYLYL)-
- 3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid
-
- MDL: MFCD01674000
- Inchi: 1S/C19H24O2/c1-12-3-4-16(5-13(12)2)18-7-14-6-15(8-18)10-19(9-14,11-18)17(20)21/h3-5,14-15H,6-11H2,1-2H3,(H,20,21)
- InChI Key: OSUAHUMJPBHFKV-UHFFFAOYSA-N
- SMILES: OC(C12CC3CC(C1)CC(C1C=CC(C)=C(C)C=1)(C3)C2)=O
Computed Properties
- Exact Mass: 283.16989
- Monoisotopic Mass: 284.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 4.6
Experimental Properties
- Density: 1.195
- Boiling Point: 437.9°Cat760mmHg
- Flash Point: 204.1°C
- PSA: 40.13
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415637-500 mg |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid |
56531-57-8 | 500MG |
€254.60 | 2022-08-31 | ||
| abcr | AB415637-1 g |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid |
56531-57-8 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB415637-5 g |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid |
56531-57-8 | 5 g |
€907.00 | 2023-07-19 | ||
| TRC | D592383-10mg |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid |
56531-57-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D592383-50mg |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid |
56531-57-8 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D592383-100mg |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid |
56531-57-8 | 100mg |
$ 135.00 | 2022-06-05 | ||
| abcr | AB415637-500mg |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid; . |
56531-57-8 | 500mg |
€269.00 | 2025-04-17 | ||
| abcr | AB415637-1g |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid; . |
56531-57-8 | 1g |
€317.00 | 2025-04-17 | ||
| abcr | AB415637-5g |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid; . |
56531-57-8 | 5g |
€877.00 | 2025-04-17 | ||
| Aaron | AR00EDMV-50mg |
1-(3,4-xylyl)-3-adamantanecarboxylicaci |
56531-57-8 | 95% | 50mg |
$239.00 | 2025-02-10 |
3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
56531-57-8 (3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid) Related Products
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